Cas no 2176202-18-7 (4-(1,3,4-thiadiazol-2-yloxy)-1-2-(trifluoromethyl)benzoylpiperidine)

• Product Name: 4-(1,3,4-thiadiazol-2-yloxy)-1-2-(trifluoromethyl)benzoylpiperidine
• CAS No: 2176202-18-7
• MF: C₁₅H₁₄F₃N₃O₂S
• MW: 357.350772380829
• CID: 6448340
• PubChem ID: 131703393
• Update Time: 2025-08-05

4-(1,3,4-thiadiazol-2-yloxy)-1-2-(trifluoromethyl)benzoylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1,3,4-thiadiazol-2-yloxy)-1-2-(trifluoromethyl)benzoylpiperidine
• (4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone
• F6574-0603
• 2176202-18-7
• 4-(1,3,4-thiadiazol-2-yloxy)-1-[2-(trifluoromethyl)benzoyl]piperidine
• [4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• AKOS040705653

• Inchi： 1S/C15H14F3N3O2S/c16-15(17,18)12-4-2-1-3-11(12)13(22)21-7-5-10(6-8-21)23-14-20-19-9-24-14/h1-4,9-10H,5-8H2
• InChI Key： AXQYUICYBFBKBO-UHFFFAOYSA-N
• SMILES： S1C=NN=C1OC1CCN(C(C2C=CC=CC=2C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 357.07588236g/mol
• Monoisotopic Mass: 357.07588236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-(1,3,4-thiadiazol-2-yloxy)-1-2-(trifluoromethyl)benzoylpiperidine

4-(1,3,4-Thiadiazol-2-yloxy)-1-2-(trifluoromethyl)benzoylpiperidine: A Comprehensive Overview

4-(1,3,4-Thiadiazol-2-yloxy)-1-2-(trifluoromethyl)benzoylpiperidine is a highly specialized organic compound with the CAS number 2176202-18-7. This compound belongs to the class of thiadiazole-containing compounds, which are known for their unique chemical properties and wide-ranging applications in various fields. The structure of this compound is characterized by a piperidine ring substituted with a trifluoromethyl group and a thiadiazole moiety, making it a versatile molecule for both academic and industrial research.

The thiadiazole ring in this compound plays a crucial role in its chemical reactivity and stability. Thiadiazoles are heterocyclic compounds that are widely used in pharmaceuticals, agrochemicals, and materials science due to their ability to form stable bonds and exhibit unique electronic properties. The presence of the trifluoromethyl group further enhances the compound's stability and lipophilicity, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 4-(1,3,4-thiadiazol-2-yloxy)-1-2-(trifluoromethyl)benzoylpiperidine in the field of antimicrobial agents. Researchers have found that this compound exhibits significant activity against various bacterial and fungal strains, suggesting its potential use in developing new generations of antibiotics. Additionally, the compound has shown promising results in anti-inflammatory studies, indicating its potential application in treating inflammatory diseases.

The synthesis of this compound involves a multi-step process that includes the formation of the thiadiazole ring and subsequent substitution reactions to introduce the trifluoromethyl group and the piperidine ring. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity of the final product.

In terms of applications, 4-(1,3,4-thiadiazol-2-yloxy)-1-2-(trifluoromethyl)benzoylpiperidine has been explored for its potential in drug delivery systems. Its unique structure allows for controlled release of active pharmaceutical ingredients, making it a valuable component in targeted drug delivery technologies. Furthermore, the compound has been investigated for its role in cancer therapy, where it has shown selective cytotoxicity against cancer cells without significantly affecting normal cells.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its binding affinity, stability, and bioavailability, which are critical factors for its potential use in therapeutic applications. The results of these studies have been published in leading journals, further establishing the compound's importance in contemporary chemical research.

In conclusion, 4-(1,3,4-thiadiazol-2-yloxy)-1-2-(trifluoromethyl)benzoylpiperidine (CAS No 2176202-18-7) is a versatile and innovative compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, combined with its promising biological activities, positions it as a key molecule for future research and development in pharmaceuticals, agrochemicals, and materials science.